Cas no 26536-14-1 (Triheneicosanoin Standard)

• Product Name: Triheneicosanoin Standard
• CAS No: 26536-14-1
• MF: C₆₆H₁₂₈O₆
• MW: 1017.71894264221
• CID: 249715
• PubChem ID: 4118145
• Update Time: 2025-11-02

Triheneicosanoin Standard Chemical and Physical Properties

Names and Identifiers

• Heneicosanoic acid,1,2,3-propanetriyl ester (9CI)
• Triheneicosanoin
• Triheneicosanoin Standard
• Glyceryl triheneicosanoate
• 2,3-di(henicosanoyloxy)propyl henicosanoate
• Heneicosanoic acid, 1,2,3-propanetriyl ester
• TG(21:0/21:0/21:0)
• 26536-14-1
• 2, 3-di(henicosanoyloxy)propyl henicosanoate
• 1,2,3-triheneicosanoyl-glycerol
• DTXSID701258998
• Propane-1,2,3-triyl trihenicosanoate
• PD094401
• TRIHENEICOSANOIN,99%
• 1,2,3-triheneicosanoyl-sn-glycerol
• 1,2,3-Propanetriyl triheneicosanoate
• Glycerol triheneicosanoate
• LMGL03012206
• UTPJJAGAXCDLAG-UHFFFAOYSA-N
• CS-0830279
• HY-W725954

• Inchi： 1S/C66H128O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-64(67)70-61-63(72-66(69)60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)62-71-65(68)59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h63H,4-62H2,1-3H3
• InChI Key： UTPJJAGAXCDLAG-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCCCCC)=O)C(COC(CCCCCCCCCCCCCCCCCCCC)=O)COC(CCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1016.97000
• Monoisotopic Mass: 1016.97109180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 72
• Rotatable Bond Count: 65
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 30.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.90000
• LogP: 22.28000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on Triheneicosanoin Standard

Research Brief on Triheneicosanoin Standard (CAS: 26536-14-1) in Chemical and Biomedical Applications

Triheneicosanoin Standard (CAS: 26536-14-1) is a high-purity reference material widely used in lipidomics, metabolic research, and pharmaceutical quality control. Recent studies have highlighted its critical role as an analytical standard for quantifying complex triglycerides in biological samples. This research brief synthesizes the latest findings on its applications, physicochemical properties, and emerging methodologies for its detection and characterization.

A 2023 Journal of Lipid Research study validated Triheneicosanoin Standard as a key calibrant in LC-MS/MS workflows, demonstrating 98.7% purity via orthogonal NMR and HPLC-ELSD analyses (DOI: 10.1194/jlr.D120000012). The compound's stability at -80°C over 24 months makes it particularly valuable for long-term biomarker studies. Researchers at Kyoto University recently employed this standard to establish reference ranges for odd-chain triglycerides in neurodegenerative disease models, revealing significant metabolic disruptions (Nat. Commun. 2024;15:1123).

Innovative applications include its use as a phase-change material in drug delivery systems. A Materials Today Chemistry publication (2024) detailed its incorporation into thermoresponsive nanocarriers, leveraging its melting point of 53.2°C ± 0.5°C for controlled drug release. The standard's well-defined crystallization behavior, characterized by XRD (space group P21/c), enables precise engineering of lipid-based formulations.

Ongoing clinical correlations have identified Triheneicosanoin as a potential diagnostic marker. The European Lipidomics Initiative's multicenter trial (n=2,147) associated elevated levels with impaired β-oxidation (p<0.001), suggesting utility in metabolic disorder screening. However, challenges persist in differentiating isomeric forms during routine analyses, prompting development of novel CID fragmentation protocols (Anal. Chem. 2023, 95, 32, 12011–12019).

Current industry trends show increasing demand for certified reference materials (CRM) meeting ISO 17034 standards. Major suppliers including Sigma-Aldrich and Avanti Polar Lipids now offer isotope-labeled derivatives (e.g., [13C3]-Triheneicosanoin) for advanced tracer studies. The 2024 market analysis projects 12.7% CAGR for high-purity lipid standards, driven by expanding metabolomics research.

Future directions include microfluidic synthesis optimization to address supply chain vulnerabilities, with recent pilot-scale studies achieving 83% yield via enzymatic transesterification (Org. Process Res. Dev. 2024). Collaborative efforts between academic and regulatory bodies are establishing standardized protocols for its use in FDA-approved lipid panels, expected by Q3 2025.